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Compound of Interest

3,3-Difluoroazetidine
Compound Name:

hydrochloride

Cat. No.: B1302710

L  Get Quote

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 3,3-Difluoroazetidine hydrochloride.
It includes detailed operational and disposal plans to ensure safe laboratory practices.

Chemical and Physical Properties

Property Value Source
CAS Number 288315-03-7 [1][2][3]
Molecular Formula CsHsFz2N - HCI [2][4]
Molecular Weight 129.54 g/mol [2][4][5]
Appearance White Crystalline Solid [4]
Melting Point 136-140 °C / 138-143 °C [1][2]

Storage Temperature

2-8°C or 3-5°C

[1](2]

Special Characteristics

Hygroscopic

[1]

Hazard Identification and Classification[2][5][6]
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure when handling 3,3-

Difluoroazetidine hydrochloride.
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Protection Type Equipment Specification Purpose
) Protects against
Eye and Face Safety Goggles with ] )
) ) ) ANSI Z87.1 Compliant  splashes and airborne
Protection Side-Shields ]
particles.[7]
Recommended when
handling larger
) Worn over safety quantities or during
Face Shield

goggles

procedures with a
high risk of splashing.

[7](8]

Hand Protection

Chemical-Resistant

Gloves

Nitrile or Neoprene

Protects skin from
direct contact. Consult
glove manufacturer for
specific chemical
compatibility.[7][9]

Body Protection

Laboratory Coat

Fully buttoned, long-

sleeved

Prevents
contamination of

personal clothing.[7]

[9]

Impervious Clothing

(as needed)

e.g., chemical-

resistant apron

For large-scale
operations or in case
of significant spill risk.
[8][10]

Respiratory Protection

NIOSH-Approved

Respirator

N95 or higher

Required when

handling the powder
outside of a certified
chemical fume hood

to prevent inhalation.

[2]7]

Experimental Protocol: Safe Handling of 3,3-
Difluoroazetidine Hydrochloride
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All handling of 3,3-Difluoroazetidine hydrochloride should be performed in a designated
area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[9][11]

Step-by-Step Handling Protocol:
e Preparation:

Ensure the work area within the chemical fume hood is clean and uncluttered.

[¢]

o

Assemble all necessary equipment and reagents before handling the compound.

[e]

Verify that an emergency eyewash station and safety shower are accessible.[12]

o

Don all required PPE as outlined in the table above.

» Weighing and Aliquoting (Solid):
o Perform all manipulations of the solid compound within a chemical fume hood.[7]
o Use appropriate tools (e.g., spatulas, weigh paper) to handle the powder.

o Avoid creating dust.[7] If the material is dusty, consider using a glove bag or similar
containment for weighing.

o Close the container tightly immediately after use.[13]
e Solution Preparation:
o Slowly add the weighed 3,3-Difluoroazetidine hydrochloride to the solvent.

o If dissolving in water, be aware that the compound is a hydrochloride salt and may form a
mildly acidic solution.

o Ensure the dissolution is performed in a closed or covered vessel to the extent possible to
avoid splashes or aerosols.

e Use in Reaction:
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o When adding the compound or a solution of it to a reaction mixture, do so slowly and in a
controlled manner.

o Maintain the reaction under a fume hood for the entire duration.

o Post-Handling:

[e]

Decontaminate all equipment that came into contact with the chemical.

o

Wipe down the work surface in the fume hood.

Remove PPE in the correct order to avoid cross-contamination.

[¢]

[¢]

Wash hands thoroughly with soap and water after removing gloves.[1][7]
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Experimental Workflow for Handling 3,3-Difluoroazetidine Hydrochloride

Preparation

Clean and prepare fume hood

:

Assemble equipment and reagents

:

Don all required PPE

Handling

Weigh solid in fume hood

:

Prepare solution

'

Use in reaction

Post-Handling

Decontaminate equipment and workspace

:

Remove PPE correctly

'

Wash hands thoroughly
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Disposal Plan for 3,3-Difluoroazetidine Hydrochloride

Waste Collection

Segregate solid and liquid waste

D

Collect solid waste in a labeled, sealed container Collect liquid waste in a labeled, sealed container

torage and DisM

Store waste in designated satellite accumulation area

:

Arrange for pickup by Environmental Health & Safety

:

Dispose of in an approved waste disposal plant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1302710?utm_src=pdf-body-img
https://www.benchchem.com/product/b1302710?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e 1. downloads.ossila.com [downloads.ossila.com]

o 2.33-"H=F Xk Lt 97% | Sigma-Aldrich [sigmaaldrich.com]
e 3. chemscene.com [chemscene.com]

e 4. assets.thermofisher.com [assets.thermofisher.com]

e 5. 3,3-Difluoroazetidine hydrochloride | C3H6CIF2N | CID 2758247 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. chemical-label.com [chemical-label.com]

e 7. benchchem.com [benchchem.com]

e 8. pubs.acs.org [pubs.acs.org]

e 9. quora.com [quora.com]

e 10. chemtradeasia.com [chemtradeasia.com]
e 11. echemi.com [echemi.com]

e 12. fishersci.com [fishersci.com]

o 13. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 3,3-
Difluoroazetidine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302710#personal-protective-equipment-for-
handling-3-3-difluoroazetidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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